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Compound of Interest

Compound Name: Anisole

Cat. No.: B1667542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the physicochemical properties of anisole
(methoxybenzene), a versatile aromatic ether increasingly considered as a sustainable and

effective solvent in various chemical and pharmaceutical applications. Its unique combination of

properties, including moderate polarity, a high boiling point, and low toxicity, makes it a

compelling alternative to more hazardous traditional solvents. This document details its

physical and chemical characteristics, safety protocols, and environmental impact to aid in

informed solvent selection for research, development, and manufacturing.

Core Physicochemical Properties of Anisole
Anisole (C₇H₈O) is a colorless to pale yellow liquid with a characteristic sweet, anise-like odor.

[1][2][3] Structurally, it is comprised of a methoxy group (-OCH₃) attached to a benzene ring.[1]

[4] This structure imparts moderate polarity and stability, making it a useful solvent for a range

of organic compounds and a key intermediate in the synthesis of pharmaceuticals, perfumes,

and agrochemicals.[1][2][5]

General and Physical Properties
The fundamental physical characteristics of anisole are summarized below. It is soluble in

many organic solvents like alcohol, ether, acetone, and benzene, but shows low solubility in
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water.[2][4][6][7]

Property Value Source(s)

Molecular Formula C₇H₈O [4][5][8]

Molar Mass 108.14 g/mol [4][5][8]

Appearance
Colorless to straw-colored

liquid
[4][7][8][9]

Odor Sweet, aromatic, anise-like [2][4][5][10]

Density 0.995 g/cm³ (at 20-25°C) [1][4][8][9]

Refractive Index ~1.516 - 1.518 (at 20°C) [7][9][11]

Vapor Density 3.7 (air = 1) [4][7][9]

Vapor Pressure
3.54 mmHg (at 25°C); 10

mmHg (at 42.2°C)
[4][7][9][12]

Dielectric Constant 4.33 [7]

logP (Octanol/Water) 2.11 [7][10][13]

Thermal Properties
Anisole is a flammable liquid with a relatively high boiling point, making it suitable for reactions

requiring elevated temperatures.[10][14] Its thermal properties are critical for defining safe

operating conditions.

Property Value Source(s)

Boiling Point 154 - 155.5°C (at 760 mmHg) [4][8][9][15]

Melting Point -37°C / -34.6°F [4][5][8][10]

Flash Point 41 - 52°C (105.8 - 125.6°F) [10][16][17][18]

Autoignition Temp. 475°C (887°F) [4][10][17]
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Solubility Data
Anisole's solubility profile is a key determinant of its utility as a solvent. It is miscible with many

common organic solvents while having limited solubility in water.

Solvent Solubility Source(s)

Water
Low / Insoluble (~1.6 - 1.7 g/L

at 20°C)
[4][6][8]

Ethanol Soluble / Miscible [4][5]

Ether Soluble / Miscible [4][5][7]

Acetone Soluble [2][6]

Benzene Soluble [2][6]

Chloroform Soluble [1][6]

Safety, Handling, and Environmental Profile
Proper handling of anisole is essential due to its flammability and potential health effects. It is

classified as a Category 3 flammable liquid.[10][19]

Hazard and Safety Data
Property Value Source(s)

GHS Classification
Flammable liquid (Category 3),

STOT SE 3
[10][20]

Hazard Statements

H226 (Flammable liquid and

vapor), H336 (May cause

drowsiness or dizziness)

[8][20]

Explosive Limits 0.34% (Lower), 6.3% (Upper) [10][17]

Toxicity (Oral, Rat LD50) 3700 mg/kg [9][19]

Incompatibilities
Strong oxidizing agents, strong

acids
[1][10][12]
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Environmental Profile
Anisole is considered to have a favorable environmental profile compared to many traditional

solvents. It is readily biodegradable and has a low potential for bioaccumulation.[4][21] If

released into water, it is expected to be lost primarily through volatilization and biodegradation.

[4] In the atmosphere, it degrades through reaction with hydroxyl radicals, with an estimated

half-life of 22 hours.[4]

Experimental Protocols
General Solvent Handling and Safety Protocol
Working with anisole requires adherence to standard laboratory safety practices for flammable

and moderately irritating chemicals.

Ventilation: Always handle anisole in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of vapors.[10]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical safety

goggles, nitrile gloves, and a flame-retardant lab coat.[10][19][20]

Ignition Sources: Keep anisole away from open flames, sparks, hot surfaces, and other

potential ignition sources.[19][20] Use spark-proof tools and explosion-proof equipment for

large-scale operations.[10][12]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[10][20] It

should be stored away from incompatible materials such as strong oxidizing agents.[12][14]

Spill Response: In case of a spill, remove all ignition sources.[12] Absorb the spill with an

inert material (e.g., sand, vermiculite) and place it in a suitable, closed container for disposal.

[10]

Disposal: Dispose of anisole waste in accordance with local, state, and federal regulations

for hazardous chemical waste.[10]
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Reactants

Products
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Solvent Selection Required
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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